N-(2-chlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C12H12ClN3O2/c1-16-7-8(12(15-16)18-2)11(17)14-10-6-4-3-5-9(10)13/h3-7H,1-2H3,(H,14,17)
• InChI Key: ZWTMVXVFSVKKJG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a methoxy group, a chlorophenyl group, and a carboxamide group. These functional groups would significantly influence the compound’s chemical behavior and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. The pyrazole ring, for example, is a site of aromaticity and can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a chlorophenyl group might increase the compound’s lipophilicity, influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a pharmaceutical, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future research directions involving this compound could include exploring its potential applications, optimizing its synthesis, and investigating its mechanism of action.